Cas no 625454-22-0 (3-[(2-methoxyphenyl)methyl]piperidine hydrochloride)

• Product Name: 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride
• CAS No: 625454-22-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD04117752
• CID: 892657
• PubChem ID: 17749773
• Update Time: 2025-11-06

3-[(2-methoxyphenyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXYBENZYL)PIPERIDINE HYDROCHLORIDE
• 3-(2-Methoxybenzyl)piperidine hydrochloride (1:1)
• LogP
• piperidin<wbr>
• 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride
• AKOS025147179
• 3-[(2-Methoxyphenyl)methyl]piperidine--hydrogen chloride (1/1)
• SB43789
• DTXSID30589979
• Piperidine, 3-[(2-methoxyphenyl)methyl]-, hydrochloride
• 3-(2-METHOXYBENZYL)PIPERIDINE HCL
• 3-(2-methoxybenzyl)piperidine hydrochloride, AldrichCPR
• 3-[(2-Methoxyphenyl)methyl]piperidine HCl
• 3-[(2-methoxyphenyl)methyl]piperidine;hydrochloride
• 3-(2-Methoxybenzyl)piperidinehydrochloride
• Z1262327501
• AS-45146
• MFCD04117752
• CS-0172631
• 625454-22-0
• AR1529
• 26873-23-4
• EN300-64857

• MDL： MFCD04117752
• Inchi： 1S/C13H19NO.ClH/c1-15-13-7-3-2-6-12(13)9-11-5-4-8-14-10-11;/h2-3,6-7,11,14H,4-5,8-10H2,1H3;1H
• InChI Key： QNEZJQHOUHPHOF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1CC1CNCCC1

Computed Properties

• Exact Mass: 241.12300
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 21.26000
• LogP: 3.36810

3-[(2-methoxyphenyl)methyl]piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride

3-[(2-Methoxyphenyl)Methyl]piperidine Hydrochloride: A Comprehensive Overview

3-[(2-Methoxyphenyl)methyl]piperidine hydrochloride, with the CAS number 625454-22-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride make it a valuable candidate for various research and development initiatives.

The chemical structure of 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride consists of a piperidine ring substituted with a 2-methoxyphenylmethyl group. The presence of the methoxy group on the phenyl ring introduces additional complexity and functionality, which can influence the compound's pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic uses of 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride. Studies have shown that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety. The mechanism of action involves the inhibition of serotonin reuptake in neuronal synapses, leading to increased serotonin levels and improved mood regulation.

Beyond its potential as an SRI, 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride has also been investigated for its analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent. The analgesic effects are believed to be mediated through interactions with central nervous system receptors, although the exact mechanisms are still under investigation.

The safety profile of 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride has also been used as a tool compound in academic research. Its unique structure and biological activities make it an ideal candidate for studying receptor-ligand interactions and elucidating the molecular mechanisms underlying various physiological processes. Researchers have utilized this compound to investigate the role of serotonin in mood regulation, pain perception, and other neurological functions.

The synthesis of 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride involves several well-established chemical reactions. The process typically begins with the formation of the piperidine ring through amination reactions, followed by substitution with the 2-methoxyphenylmethyl group. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and pharmaceutical development.

In conclusion, 3-[(2-methoxyphenyl)methyl]piperidine hydrochloride (CAS 625454-22-0) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of various physiological processes and developing new treatments for mood disorders and pain management.